Cas no 1361607-97-7 (6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361607-97-7
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4913001
• Update Time: 2025-10-30

6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-10-4-2-5-11(15)13(10)12-6-1-3-9(17-12)7-8-16/h1-6H,7H2
• InChI Key： JBNULHPKLVSINF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(CC#N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile

Research Brief on 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361607-97-7): Recent Advances and Applications

6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361607-97-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and pyridine-acetonitrile moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights for drug discovery and development.

One of the key areas of interest is the role of 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile in modulating protein kinase activity. Kinases are critical targets in oncology and inflammatory diseases, and this compound has demonstrated inhibitory effects on specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting JAK-STAT signaling, a pathway implicated in autoimmune disorders and cancer. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has also investigated the synthetic routes for 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile. A novel, high-yield synthesis method was described in a 2022 Organic Process Research & Development article, which emphasized the use of palladium-catalyzed cross-coupling reactions to enhance efficiency and scalability. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to yield and purity.

Furthermore, the compound's pharmacokinetic profile has been a focus of recent investigations. A 2023 Drug Metabolism and Disposition study evaluated its metabolic stability and bioavailability in rodent models, revealing favorable absorption and distribution characteristics. These findings support its potential as a viable candidate for oral administration in clinical settings, though further studies are needed to assess long-term safety and efficacy.

Despite these promising developments, challenges remain in the optimization of 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile for therapeutic use. Issues such as off-target effects and metabolic clearance rates require careful consideration in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, with several patents filed in recent years indicating growing commercial interest.

In conclusion, 6-(2,6-Dichlorophenyl)pyridine-2-acetonitrile (CAS: 1361607-97-7) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual role as a kinase inhibitor and its scalable synthesis make it a valuable asset in drug discovery pipelines. Continued research will likely uncover additional therapeutic avenues, solidifying its position as a key player in the field of chemical biology and medicine.